2-(4-(Isopropylthio)phenyl)-1-(4-(pyridin-4-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-propan-2-ylsulfanylphenyl)-1-(4-pyridin-4-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C21H26N2O2S/c1-16(2)26-20-5-3-17(4-6-20)15-21(24)23-13-9-19(10-14-23)25-18-7-11-22-12-8-18/h3-8,11-12,16,19H,9-10,13-15H2,1-2H3
• InChI Key: SAHUIQNNVZWHBI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)N2CCC(CC2)OC3=CC=NC=C3
• Molecular Formula: C21H26N2O2S
• Molecular Weight: 370.5 g/mol

Description

2-(4-(Isopropylthio)phenyl)-1-(4-(pyridin-4-yloxy)piperidin-1-yl)ethanone, also known as ITPE, is a chemical compound that has received significant attention in the scientific community due to its potential applications in medical research. ITPE is a synthetic compound that belongs to the class of piperidine derivatives and has been studied for its potential use in the treatment of various diseases.

Scientific Research Applications

Synthesis and Characterization

• Microwave Assisted Synthesis: Research has shown the effectiveness of microwave irradiation in the synthesis of compounds related to 2-(4-(Isopropylthio)phenyl)-1-(4-(pyridin-4-yloxy)piperidin-1-yl)ethanone. These compounds have been synthesized and characterized by spectral data, highlighting the role of microwave irradiation in organic synthesis (Merugu, Ramesh, & Sreenivasulu, 2010).

Antibacterial Activity

• Antibacterial Applications: Compounds synthesized using methods involving 2-(4-(Isopropylthio)phenyl)-1-(4-(pyridin-4-yloxy)piperidin-1-yl)ethanone analogs have been tested for their antibacterial activity, indicating potential applications in combating bacterial infections (Merugu, Ramesh, & Sreenivasulu, 2010).

Hydrogen-bonding Patterns

• Hydrogen-bonding Studies: Studies have explored the hydrogen-bonding patterns in compounds similar to 2-(4-(Isopropylthio)phenyl)-1-(4-(pyridin-4-yloxy)piperidin-1-yl)ethanone, particularly focusing on the interactions between secondary amine and carbonyl groups. This research contributes to understanding molecular structures and interactions (Balderson, Fernandes, Michael, & Perry, 2007).

Antiviral Activity

• Antiviral Research: Certain derivatives of compounds related to 2-(4-(Isopropylthio)phenyl)-1-(4-(pyridin-4-yloxy)piperidin-1-yl)ethanone have been evaluated for their antiviral activities, including studies on cytotoxicity and effectiveness against specific viruses, contributing to potential therapeutic applications (Attaby, Elghandour, Ali, & Ibrahem, 2006).

Inhibitory Effects

• Inhibition of Blood Platelet Aggregation: Research has identified compounds containing elements similar to 2-(4-(Isopropylthio)phenyl)-1-(4-(pyridin-4-yloxy)piperidin-1-yl)ethanone that can inhibit blood platelet aggregation. Such findings have implications for the development of new treatments for blood-related disorders (Grisar, Claxton, Stewart, Mackenzie, & Kariya, 1976).